AISI 316L stainless-steel-based tungsten carbide composite layers fabricated via laser metal deposition are used for additive manufacturing. Heat treatment practices such as low-temperature plasma carburizing and nitriding improve the hardness and corrosion resistance of austenitic stainless steels via the formation of expanded austenite, known as the S phase. In the present study, practices to enhance the hardness and corrosion resistances of the stainless-steel parts in the composite layers have been investigated, including single plasma carburizing for 4 h and continuous plasma nitriding for 3.5 h following carburizing for 0.5 h at 400 and 450 °C. The as-deposited composite layers contain solid-solution carbon and eutectic carbides owing to the thermal decomposition of tungsten carbide during the laser metal deposition. The eutectic carbides inhibit carbon diffusion, whereas the original solid-solution carbon contributes to the formation of the S phase, resulting in a thick S phase layer. Both the single carburizing and continuous processes are effective in improving the Vickers surface hardness and corrosion resistance of the composite layers despite containing the solid-solution carbon and eutectic carbides.

In the welding process of thick plate narrow gap pulse gas metal arc welding (P-GMAW) overhead welding station, the arc characteristics and droplet transfer behavior that become more complex due to the combined effects of narrow gap groove, gravity, and welding torch oscillation. The welding stability is more difficult to control. High-speed imaging and electrical signal acquisition systems were established to observe and record the arc behavior and droplet transfer during the welding process at different oscillation widths, further revealing the formation mechanism of welding seam in narrow gap P-GMAW overhead welding station. Research has found that with an increased oscillation width, the arc deflects towards the sidewall from a trumpet-shaped symmetrically distributed around the center of the groove at an increasing deflection angle, and the droplet transfer changes from one droplet per pulse to multiple droplets per pulse, resulting in defects such as lack of sidewall fusion and undercutting of the weld seam. Based on the welding process discussed in this study, it is recommended to use an oscillation width of 2.6 mm.

In the present study, the stress corrosion cracking (SCC) of ultrafine-grained (UFG) Ti-2Fe-0.1B prepared by equal channel angular pressing (ECAP) was investigated by a slow strain rate test (SSRT) with in-site electrochemical equipment. In comparison with the atmosphere, results indicated that the mechanical properties of Ti-2Fe-0.1B alloy degraded in the simulated sea water, and the SCC sensitivity of UFG Ti-2Fe-0.1B alloy is much lower than the initial coarse-grained (CG) state. The enhanced SCC resistance of UFG Ti-2Fe-0.1B alloy could be attributed to the mechanical and corrosive aspects simultaneously. First of all, the strength of UFG Ti-2Fe-0.1B alloy is much higher than the CG state, but the elongation to failure of UFG Ti-2Fe-0.1B alloy decreased more than 1.8 times. The UFG sample suffered crack initiation until failure with a relative short time and low plastic deformation, which weakened the effect of corrosion during SSRT. In addition, X-ray photoelectron spectroscopy (XPS) revealed that the thickness of the passivation film of the UFG Ti-2Fe-0.1B alloy is thicker and that the component of the passivation film possesses a higher proportion of TiO2 in the same etched depth, which is beneficial to the corrosion resistance. Furthermore, according to the in-site electrochemical experiment curves, it is believed that the passivation film has a higher repair ability after cracking during SSRT for the UFG Ti-2Fe-0.1B alloy due to the decrease in grain size and the increase in dislocation density.

Hydrogen is an essential vector for transitioning today’s energy system. As a fuel or reactant in critical industrial sectors such as transportation and metallurgy, H2 can diversify the energy mix and supply and provide an opportunity to mitigate greenhouse-gas emissions. The pyrolysis of methane in liquid catalysts represents a promising alternative to producing hydrogen, as its energy demand is comparable to steam methane reforming, and no CO2 is produced in the base reaction. In this work, methane pyrolysis experiments were conducted using a graphite crucible filled with liquid ternary Cu-Ni-Sn alloys at 1160.0 °C. A statistical design of experiments allowed the generation of a model equation that predicts the achievable conversion rates in the ranges of the experiments. Furthermore, the experimental results are evaluated considering densities as well as surface tensions and viscosities in the investigated system, calculated with Butler and KRP equations, respectively. The highest methane conversion rate of 40.15% was achieved utilizing a melt of pure copper. The findings show that a combination of high catalytic activity with a high density and a low viscosity and surface tension of the melt results in a higher hydrogen yield. Furthermore, the autocatalytic effect of pyrolysis carbon is measured.

The internal hydroforming of large stainless-steel eggshells from a stepped preform is investigated in this paper. The nominal major and minor axes of the eggshell were 1537 and 1070 mm, respectively. The stepped preform was fabricated from thin-walled (1.9 mm thick) stainless-steel sheets and comprised twelve conical segments inscribed inside the target eggshell. The preform was then hydroformed, and its wall thickness and shape were measured. The yield load distribution and material hardening of the hydroforming process were investigated analytically. Nonlinear finite-element analyses were employed to further investigate hydroforming behaviors and the effect of weld lines on hydroforming. The experimental, numerical, and analytical results were consistent. The results confirm that, during the hydroforming process, considerable springback occurs for large eggshells, which greatly affects forming precision. However, this effect can be reduced by accounting for the strengthening effect of weld lines.

Over the past few years, several studies have been conducted on the development of Al-Si-Cu-Mg alloys for PBF-LB/M processing. The attention gained by these systems can be attributed to their light weight and strength provided by a solid solution in the as-built state and by precipitation after heat treatment. However, published studies have kept the copper content below its solubility limit in the Al-Cu binary system under equilibrium conditions (5.65 wt%). The present study aims to explore Al-Si-Cu-Mg systems with high copper content, starting with the well-known AlSi10Cu4Mg system, moving towards AlSi10Cu8Mg, and arriving at AlCu20Si10Mg, a system never before processed with PBF-LB/M. Through the SST approach, the production of bulk samples, advanced microstructural characterization by SEM and FESEM analysis, phase identification by XRD analysis, and preliminary investigation of the mechanical properties through Vickers micro indentations, the effects of copper quantities on the processability, microstructural properties, and mechanical behavior of these compositions were investigated. The obtained results demonstrated the benefits of the supersaturated solid solution and the fine precipitation resulting from the addition of high Cu contents. In particular, the AlCu20Si10Mg system showed a very distinctive microstructure and unprecedented microhardness values.

The unique bicontinuous porous structure and superior electrical conductivity of nanoporous gold (NPG) make it a highly promising material for energy storage and conversion. Although the number of articles on the study of NPG-based materials in energy fields has increased significantly in recent years, the collation and review of these articles are still lacking. Herein, we address this gap by reviewing recent research activities on dealloyed NPG for energy storage and conversion applications. Firstly, the typical dealloying process for forming NPG is introduced. Subsequently, NPG-based composite catalysts used to catalyze water splitting and fuel cells electrode reactions are presented. Afterward, the applications of NPG for different types of electrodes of supercapacitors (SCs) and batteries are discussed. Finally, the studies on NPG for catalyzing CO2 reduction reaction (CO2RR) are reviewed. In a word, the recent research progress of NPG-based materials is reviewed and the future research directions are outlined, laying the cornerstone for the preparation of more advanced energy storage and conversion devices in the future.

An Al-Zn-Mg-Cu alloy has high specific strength, good corrosion resistance, fracture toughness and fatigue resistance. It is one of the most important structural materials in the fields of aviation, aerospace, weapons and transportation; in particular, it plays a huge role in the field of aerospace. In order to optimize the strength, toughness and corrosion properties of an Al-Zn-Mg-Cu alloy, the focus of research on this alloy has always been on the alloying process. The effects of the main alloying elements, trace alloying elements and rare earth elements on the microstructure and properties of Al-Zn-Mg-Cu alloys are briefly introduced in this paper, and future research directions are proposed.

Immiscible Cu-Fe alloys exhibit poor corrosion resistance due to different corrosion potentials between the constituent phases, which limits their application. In this paper, a composite gradient-structured Cu-10 wt.%Fe plate was prepared via the ultrasonic surface rolling process (USRP). The microstructure evolution, mechanical properties and corrosion behavior were studied. The results demonstrate that USRP effectively enhances both the strength and corrosion resistance of the Cu-10Fe alloy. The improved strength is related to the combined effects of Hall–Petch strengthening, dislocation strengthening, and additional strengthening resulting from homogeneous deformation between the surface layer and the matrix. The enhanced corrosion resistance is primarily attributed to the refined microstructure of the surface layer after USRP, which facilitates the formation of a protective passivation film.

Current tests for plane stress characterization of fracture in automotive sheet metals include simple shear, uniaxial, plane strain, and biaxial tension, but there is a significant gap between shear and uniaxial tension. Presently, it remains uncertain whether the fracture strain experiences a reduction between simple shear and uniaxial tension or undergoes an exponential increase as the triaxiality decreases. Fracture in combined simple shear and tension is complicated by premature edge cracking in tension along with a strong sensitivity of fracture strain to the measurement lengthscale. To address these issues, several existing simple shear geometries were modified and evaluated, with a focus on obtaining approximately linear strain paths corresponding to combined uniaxial tension and simple shear suitable for experimental fracture characterization using digital image correlation (DIC). An experimental and numerical investigation was conducted using two planar geometries that do not require through-thickness machining and can be easily tested on a universal test frame. Finite-element analysis was used to investigate the influence of the notch eccentricity on the stress state and predicted fracture location. The most promising geometry in each coupon type was then selected and tested for a dual-phase advanced high-strength steel, DP1180. The performance of the two planar geometries was evaluated based on the linearity of strain and stress state, along with the location of fracture initiation. The best geometry was then used to evaluate and recalibrate the modified Mohr-Coulomb (MMC) fracture locus with data in combined shear and tension. The initial MMC calibration using four fracture tests that suppressed necking provided an accurate estimate for the fracture strain in combined uniaxial tension and simple shear. The MMC model correctly predicted a valley in the fracture strain between these two loading conditions.